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Compound of Interest

Compound Name: Aloxiprin

Cat. No.: B1512675

For researchers, scientists, and drug development professionals, ensuring safety in the
laboratory is paramount. This guide provides essential safety and logistical information for the
handling and disposal of Aloxiprin. As a specific Safety Data Sheet (SDS) for Aloxiprin is not
consistently available, this document adopts a conservative approach, treating Aloxiprin as a
potentially hazardous chemical, particularly in its powder form, in line with general best
practices for handling pharmaceutical compounds in a research setting.

Aloxiprin is a chemical compound of aluminum hydroxide and aspirin, used for its anti-
inflammatory, antipyretic, and analgesic properties.[1][2] In a laboratory context, especially
when handling the pure, powdered substance, adherence to strict safety protocols is crucial to
minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against chemical exposure. The following table outlines the recommended PPE for handling
Aloxiprin, based on guidelines from the Occupational Safety and Health Administration
(OSHA) and the National Institute for Occupational Safety and Health (NIOSH) for handling
potentially hazardous chemicals.[3][4]
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PPE Component

Recommended
Specification

Rationale for Use

Hand Protection

Double-layered nitrile gloves

Prevents direct skin contact
with the chemical. Double
gloving is a standard practice
for handling potentially
hazardous compounds to
provide an additional layer of

protection.[3]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects the eyes from
airborne powder particles and
potential splashes of solutions

containing Aloxiprin.[4][5]

Respiratory Protection

N95 or higher-rated respirator

Essential when handling
Aloxiprin powder outside of a
primary engineering control
like a fume hood to prevent

inhalation of fine particles.

Body Protection

Disposable gown with long

sleeves and tight-fitting cuffs

Protects skin and personal
clothing from contamination
with the chemical powder or

solutions.[3]

Operational Plan for Safe Handling

A systematic approach to handling Aloxiprin in the laboratory will minimize the risk of

exposure. This step-by-step operational plan provides guidance from preparation to the

completion of your work.

1. Preparation and Engineering Controls:

» Designated Area: All manipulations of Aloxiprin powder should be performed in a

designated and clearly marked area, such as a chemical fume hood or a powder

containment enclosure, to control airborne particles.[6]
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e Surface Protection: Before beginning work, line the work surface with disposable, absorbent
bench paper to contain any spills and simplify cleanup.[6]

o Assemble Materials: Ensure all necessary equipment, such as spatulas, weigh boats, and
appropriately labeled containers, along with all required PPE, are readily accessible before
you begin.

2. Weighing and Handling Procedures:

» Weighing: To prevent contamination of the laboratory environment, weigh the Aloxiprin
powder within the confines of the fume hood. If the balance cannot be placed inside the
hood, tare a sealed container, add the powder to the container inside the hood, securely
close it, and then move it to the balance for weighing.[6]

e Minimizing Dust: Handle the powder with care to avoid generating dust. Use a gentle
scooping motion with a spatula rather than pouring the powder from a height.

e Preparing Solutions: When preparing a solution, slowly add the solvent to the powder to
prevent splashing and aerosol generation.

3. Post-Handling Decontamination and Hygiene:

o Workspace Decontamination: Upon completion of your work, thoroughly wipe down all
surfaces in the designated area with an appropriate cleaning agent.

e Proper PPE Removal: Remove your PPE in the correct sequence to prevent cross-
contamination. Typically, the outer gloves are removed first, followed by the gown, and then
eye protection. Remove the inner gloves last.

o Hand Washing: Immediately after removing all PPE, wash your hands thoroughly with soap
and water.[3]

Disposal Plan for Aloxiprin Waste

The proper disposal of Aloxiprin and any contaminated materials is critical for environmental
protection and regulatory compliance.

1. Waste Segregation at the Source:
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» Solid Waste: All disposable items that have come into contact with Aloxiprin, including
gloves, bench paper, weigh boats, and contaminated wipes, should be collected in a clearly
labeled, sealed plastic bag or container designated for chemical waste.

e Unused Aloxiprin: Any remaining or expired Aloxiprin powder must be disposed of as
chemical waste and should not be discarded in the regular trash.

» Liquid Waste: Solutions containing Aloxiprin should be collected in a dedicated, sealed, and
clearly labeled waste container.

2. Approved Disposal Methods:

o Classification: While Aloxiprin is not specifically listed as a hazardous drug by NIOSH, it
should be managed as a non-hazardous pharmaceutical waste.[7][8] It is imperative that this
waste is not disposed of in the general trash or poured down the sanitary sewer.[7][9]

e Institutional Procedures: Adhere to your institution's specific protocols for the disposal of
chemical waste. This typically involves ensuring all waste containers are properly labeled
with the chemical name and associated hazards, and then scheduling a pickup with your
institution's Environmental Health and Safety (EHS) department or a certified waste
management contractor.[10]

Quantitative Data

The following table summarizes key quantitative information for Aloxiprin.

Property Value Source(s)
Molecular Formula CoHsAl207 [2][11]
Molecular Weight 282.12 g/mol [2][11]
CAS Number 9014-67-9 [2][12]

Experimental Protocols

Currently, there are no specific, standardized experimental protocols cited in publicly available
literature for the handling of Aloxiprin in a research setting. The operational plan detailed
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above provides a comprehensive, best-practice methodology for the safe handling of powdered
chemical compounds in a laboratory environment, based on established safety guidelines.[6]
[13][14]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of Aloxiprin.
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Caption: A procedural workflow for the safe handling and disposal of Aloxiprin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aloxiprin - Wikipedia [en.wikipedia.org]
2. medkoo.com [medkoo.com]

3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

4. labequipmentdirect.com [labequipmentdirect.com]

5. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

6. ehs.wisc.edu [ehs.wisc.edu]

7. What Is Non-Hazardous Pharmaceutical Waste & How to Dispose of it - INGENIUM
[pureingenium.com]

8. easyrxcycle.com [easyrxcycle.com]

9. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

10. easyrxcycle.com [easyrxcycle.com]

11. Aloxiprin | C9H8AI207 | CID 71586929 - PubChem [pubchem.ncbi.nlm.nih.gov]
12. Aloxiprin | 9014-67-9 [chemicalbook.com]

13. safety.duke.edu [safety.duke.edu]

14. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

To cite this document: BenchChem. [Safe Handling and Disposal of Aloxiprin in a Research
Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1512675#personal-protective-equipment-for-
handling-aloxiprin]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1512675?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aloxiprin
https://www.medkoo.com/products/47809
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://labequipmentdirect.com/blogs/regulatory-and-compliance/osha-lab-safety-equipment
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.pureingenium.com/blog/non-hazardous-pharmaceutical-waste/
https://www.pureingenium.com/blog/non-hazardous-pharmaceutical-waste/
https://easyrxcycle.com/blog/learning-non-hazardous-pharma-waste-guide-for-healthcare-facilities
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://pubchem.ncbi.nlm.nih.gov/compound/Aloxiprin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61105076.htm
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/product/b1512675#personal-protective-equipment-for-handling-aloxiprin
https://www.benchchem.com/product/b1512675#personal-protective-equipment-for-handling-aloxiprin
https://www.benchchem.com/product/b1512675#personal-protective-equipment-for-handling-aloxiprin
https://www.benchchem.com/product/b1512675#personal-protective-equipment-for-handling-aloxiprin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1512675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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